Cas no 1340457-25-1 (3-Amino-4-methoxy-3-methylbutanoic acid)
3-Amino-4-methoxy-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-amino-4-methoxy-3-methylbutanoic acid
- Butanoic acid, 3-amino-4-methoxy-3-methyl-
- 3-Amino-4-methoxy-3-methylbutanoic acid
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- Inchi: 1S/C6H13NO3/c1-6(7,4-10-2)3-5(8)9/h3-4,7H2,1-2H3,(H,8,9)
- InChI Key: HKWDLUODIJRKHL-UHFFFAOYSA-N
- SMILES: O(C)CC(C)(CC(=O)O)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 126
- XLogP3: -3.4
- Topological Polar Surface Area: 72.6
3-Amino-4-methoxy-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-147544-1.0g |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 1g |
$499.0 | 2023-06-06 | ||
| Enamine | EN300-147544-0.05g |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 0.05g |
$419.0 | 2023-06-06 | ||
| Enamine | EN300-147544-0.1g |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 0.1g |
$439.0 | 2023-06-06 | ||
| Enamine | EN300-147544-0.25g |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 0.25g |
$459.0 | 2023-06-06 | ||
| Enamine | EN300-147544-0.5g |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 0.5g |
$479.0 | 2023-06-06 | ||
| Enamine | EN300-147544-2.5g |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 2.5g |
$978.0 | 2023-06-06 | ||
| Enamine | EN300-147544-5.0g |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 5g |
$1448.0 | 2023-06-06 | ||
| Enamine | EN300-147544-10.0g |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 10g |
$2146.0 | 2023-06-06 | ||
| Enamine | EN300-147544-50mg |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 50mg |
$419.0 | 2023-09-29 | ||
| Enamine | EN300-147544-100mg |
3-amino-4-methoxy-3-methylbutanoic acid |
1340457-25-1 | 100mg |
$439.0 | 2023-09-29 |
3-Amino-4-methoxy-3-methylbutanoic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 3-Amino-4-methoxy-3-methylbutanoic acid
Introduction to 3-Amino-4-methoxy-3-methylbutanoic acid (CAS No. 1340457-25-1)
3-Amino-4-methoxy-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 1340457-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with both amino and methoxy functional groups, presents a versatile scaffold for the development of novel bioactive molecules. Its molecular structure, characterized by a branched four-carbon backbone, makes it an intriguing candidate for further exploration in medicinal chemistry and drug discovery.
The synthesis and application of 3-Amino-4-methoxy-3-methylbutanoic acid have been the subject of several cutting-edge studies, reflecting its potential in addressing various therapeutic challenges. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into complex molecular architectures. The presence of both an amino group and a methoxy substituent provides multiple points for chemical modification, allowing chemists to tailor its properties for specific biological targets.
In the realm of pharmaceutical research, 3-Amino-4-methoxy-3-methylbutanoic acid has been investigated for its role as a building block in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer. The compound's structural features mimic natural amino acids, making it an effective precursor for designing molecules that can selectively interact with enzyme active sites. This capability is particularly valuable in the development of targeted therapies that aim to modulate enzymatic activity without causing off-target effects.
Moreover, the methoxy group in 3-Amino-4-methoxy-3-methylbutanoic acid introduces polarity and hydrophilicity to the molecule, enhancing its solubility in aqueous environments. This property is advantageous for formulating drug candidates that require good bioavailability and distribution within biological systems. Recent studies have also explored its potential as a chiral building block, leveraging its stereochemistry to develop enantiomerically pure compounds with improved pharmacological profiles.
The compound's utility extends beyond protease inhibition; it has been explored as a precursor in the synthesis of non-proteinogenic amino acids, which are increasingly recognized for their role in modulating cellular processes. For instance, derivatives of 3-Amino-4-methoxy-3-methylbutanoic acid have been investigated for their ability to interfere with pathways involved in inflammation and oxidative stress. These findings align with the growing interest in developing small molecule modulators that can fine-tune immune responses without excessive side effects.
Recent breakthroughs in computational chemistry have further enhanced the understanding of 3-Amino-4-methoxy-3-methylbutanoic acid's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into how this compound can be optimized for higher affinity and selectivity. Such computational approaches are becoming indispensable tools in modern drug discovery, enabling researchers to predict and refine molecular structures before experimental validation.
The versatility of 3-Amino-4-methoxy-3-methylbutanoic acid is also highlighted by its application in peptidomimetics—molecules designed to mimic the bioactivity of peptides but with improved stability and pharmacokinetic properties. By incorporating this compound into peptidomimetic libraries, researchers can screen for novel leads that retain target binding while avoiding peptide-related limitations such as degradation or immunogenicity.
In conclusion, 3-Amino-4-methoxy-3-methylbutanoic acid (CAS No. 1340457-25-1) represents a promising scaffold with broad applications in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable asset for developing next-generation therapeutics. As the field continues to evolve, further exploration of this compound's potential will undoubtedly yield innovative solutions to pressing medical challenges.
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